dimethyl 2-[(3-ethoxybenzoyl)amino]terephthalate

• IUPAC Name: dimethyl 2-[(3-ethoxybenzoyl)amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C19H19NO6/c1-4-26-14-7-5-6-12(10-14)17(21)20-16-11-13(18(22)24-2)8-9-15(16)19(23)25-3/h5-11H,4H2,1-3H3,(H,20,21)
• InChI Key: LGQNNGWMFRBINW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC
• Molecular Formula: C19H19NO6
• Molecular Weight: 357.4 g/mol

Description

Dimethyl 2-[(3-ethoxybenzoyl)amino]terephthalate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DEET and is used as an insect repellent. However, its applications extend beyond this, and it has been studied for its potential use in the synthesis of polymers, as well as its potential biological effects.

Mechanism of Action

The mechanism of action of DEET as an insect repellent is not fully understood. However, it is believed to work by interfering with the olfactory system of insects, making it difficult for them to locate their hosts. DEET has also been found to have a repellent effect on ticks, which is believed to be due to its ability to interfere with the tick's ability to detect carbon dioxide.
Biochemical and Physiological Effects:
DEET has been found to have minimal toxicity in humans and is generally considered safe for use as an insect repellent. However, studies have shown that DEET can be absorbed through the skin and can enter the bloodstream. In rare cases, DEET has been associated with adverse effects such as seizures and encephalopathy.

Advantages and Limitations for Lab Experiments

DEET has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it an attractive option for researchers. Additionally, DEET has been found to be an effective monomer in the synthesis of polymers. However, DEET has limitations as well. Its toxicity and potential adverse effects must be taken into consideration when using it in lab experiments.

Future Directions

There are several future directions for the study of DEET. One potential direction is the development of safer and more effective insect repellents. Additionally, further research is needed to fully understand the mechanism of action of DEET as an insect repellent. Finally, the potential use of DEET in the synthesis of polymers and other materials should be further explored.

Scientific Research Applications

DEET has been studied for its potential use in various fields of scientific research. It has been found to be an effective insect repellent and is widely used for this purpose. Additionally, DEET has been studied for its potential use in the synthesis of polymers. It has been found to be an effective monomer in the synthesis of polyesters and polyamides.